2-cyclopentyl-N-(3-cyclopropyl-1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-cyclopentyl-N-[5-cyclopropyl-2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C20H27N5O2/c1-3-15-12(2)21-20(23-19(15)27)25-17(11-16(24-25)14-8-9-14)22-18(26)10-13-6-4-5-7-13/h11,13-14H,3-10H2,1-2H3,(H,22,26)(H,21,23,27)
• InChI Key: JUOPLTOSJSQSQG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)CC4CCCC4)C
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol

Description

2-cyclopentyl-N-(3-cyclopropyl-1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C20H27N5O2 and its molecular weight is 369.469. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research in this area often emphasizes novel synthetic methods for creating compounds with complex structures, including pyrazole and pyrimidine derivatives. For example, studies have detailed unexpected synthesis pathways leading to novel compounds, highlighted by crystal structure analyses and Hirshfeld surface analysis to understand intermolecular interactions (Sebhaoui et al., 2020). Such analyses are crucial for designing compounds with desired physical and chemical properties.

Biological Activities

The biological activities of compounds structurally related to the one have been extensively studied, showing promise in various therapeutic areas:

• Antitumor Activity : Compounds have been synthesized and evaluated for their potential antitumor activities against different cancer cell lines, with some showing inhibitory effects comparable to established chemotherapy drugs (Albratty et al., 2017).
• Antimicrobial and Antifungal Effects : Novel heterocycles incorporating pyrazole and pyrimidine moieties have been synthesized and tested for antimicrobial activities, with some compounds exhibiting promising results against a range of bacteria and fungi (Darwish et al., 2014).
• Insecticidal Activity : The insecticidal potential of newly synthesized compounds against agricultural pests, such as the cotton leafworm, has been investigated, indicating the role of chemical synthesis in developing new pesticides (Fadda et al., 2017).